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Compound of Interest

Compound Name: Isoamyl nitrate

Cat. No.: B1293784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoamyl nitrate, with the chemical formula C5H11NO3, is a colorless liquid that serves as a

significant compound in various industrial and medical applications.[1][2][3][4] It is notably used

in the production of explosives and as a vasodilator in certain medical contexts.[1] It is crucial

to distinguish isoamyl nitrate from isoamyl nitrite (C5H11NO2), a different compound with

distinct physical and chemical properties. This guide provides an in-depth overview of the core

physical properties of isoamyl nitrate, presenting quantitative data in a structured format and

outlining general experimental considerations.

Quantitative Physical Properties of Isoamyl Nitrate
The following table summarizes the key physical properties of isoamyl nitrate compiled from

various sources. These parameters are fundamental for its handling, application, and

development in scientific research and industrial processes.
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Property Value Source(s)

Molecular Formula C5H11NO3 [1][2][5][6]

Molecular Weight 133.15 g/mol [2][3][4][6]

Appearance Colorless liquid [1][2][3][4]

Boiling Point 147-148 °C [1][3][5][6]

Melting Point < -60 °C to 0.0 °C [1][4][5]

Density 0.996 - 1.00 g/mL at 20-22 °C [1][3][4][5]

Flash Point 49 - 51.7 °C [1][4][5][7]

Vapor Pressure 5.13 - 5.44 mmHg [1][2][5]

Refractive Index 1.4110 - 1.4180 at 20-22 °C [1][3][4][5]

Water Solubility 440 mg/L (Slightly soluble) [3][4][5]

Solubility in Organics Miscible with alcohol and ether [3]

Log P (octanol-water) 2.84 [5]

Henry's Law Constant 0.0022 atm-m3/mole [5]

Atmospheric OH Rate

Constant
3.36E-12 cm3/molecule-sec [5]

Experimental Protocols: General Methodologies
While specific experimental protocols for the determination of isoamyl nitrate's physical

properties are not detailed in the cited literature, standard laboratory procedures are employed

for these measurements. Below is a general overview of the methodologies that would be

used.

1. Determination of Boiling Point:

Method: Distillation method or ebulliometry.
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Procedure: A sample of isoamyl nitrate is heated in a distillation apparatus. The

temperature at which the liquid boils and its vapor phase is in equilibrium with the liquid

phase at a given pressure (typically atmospheric pressure) is recorded as the boiling point.

For higher accuracy, an ebulliometer can be used, which measures the boiling point with

high precision.

2. Determination of Density:

Method: Pycnometry or using a digital density meter.

Procedure: A pycnometer, a glass flask with a close-fitting ground glass stopper with a

capillary tube through it, is weighed empty, then filled with isoamyl nitrate and weighed

again. The density is calculated from the mass and the known volume of the pycnometer. A

digital density meter provides a more rapid and often more accurate measurement based on

the oscillation of a U-shaped tube filled with the sample.

3. Determination of Refractive Index:

Method: Refractometry.

Procedure: A few drops of isoamyl nitrate are placed on the prism of a refractometer. The

instrument measures the extent to which light is bent (refracted) when it moves from air into

the sample. The measurement is typically taken at a specific temperature (e.g., 20°C) and

wavelength of light (e.g., the sodium D-line, 589 nm).

4. Determination of Flash Point:

Method: Open-cup or closed-cup method (e.g., Pensky-Martens closed-cup tester).

Procedure: The sample is heated at a controlled rate in a cup. A small flame is periodically

passed over the surface of the liquid. The flash point is the lowest temperature at which the

vapors above the liquid will ignite momentarily.

5. Determination of Solubility:

Method: Visual method or spectrophotometry.
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Procedure: For a qualitative assessment, a small amount of isoamyl nitrate is added to a

solvent (e.g., water) and shaken. The mixture is observed for phase separation. For

quantitative measurement, a saturated solution is prepared, and the concentration of the

dissolved isoamyl nitrate is determined using an analytical technique such as UV-Vis

spectrophotometry or gas chromatography after calibration.

Logical Relationships in the Application of Physical
Properties
The physical properties of isoamyl nitrate are interconnected and crucial for its safe handling,

formulation, and application in research and development. The following diagram illustrates

these relationships.
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Caption: Interrelation of physical properties and their practical implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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